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Compound of Interest

Compound Name: 3-Methoxybenzenethiol

Cat. No.: B100605 Get Quote

A Comprehensive Technical Guide to 3-
Methoxybenzenethiol and Its Synonyms
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3-Methoxybenzenethiol, a versatile

chemical compound known by several synonyms, including 3-Mercaptoanisole and 3-

Methoxythiophenol. This document consolidates essential information on its chemical and

physical properties, provides detailed experimental protocols for its synthesis and application,

and explores its role in pharmaceutical development.

Chemical Identity and Synonyms
3-Methoxybenzenethiol is an aromatic thiol compound characterized by a benzene ring

substituted with a methoxy group (-OCH3) and a thiol group (-SH) at positions 1 and 3,

respectively.[1] This seemingly simple structure offers a versatile platform for a variety of

chemical transformations, making it a valuable intermediate in organic synthesis.[1]

The compound is recognized by several synonyms across different chemical databases and

suppliers. A comprehensive list of these synonyms is provided in the table below.
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Primary Name Synonyms

3-Methoxybenzenethiol

3-Mercaptoanisole, 3-Methoxythiophenol, m-

Methoxybenzenethiol, m-Methoxythiophenol,

Benzenethiol, 3-methoxy-, meta-

Methoxybenzenethiol, 3-

METHOXYBENZENTHIOL, 3-Methoxy-

benzenethiol, 3-methoxybenzene-1-thiol,

Methoxybenzenethiol, meta-thioguaiacol, 3-

Mercaptoanisol, 2-Thioanisole, 3-

METHOXYPHENYLMERCAPTAN

Sources:[2][3][4][5]

Physicochemical Properties
3-Methoxybenzenethiol is a colorless to pale yellow liquid with a characteristic strong and

unpleasant odor.[1] It is generally soluble in organic solvents such as methanol, benzene,

hexane, toluene, and dichloromethane, but not miscible or is difficult to mix with water.[4][5] A

summary of its key physicochemical properties is presented in the table below for easy

reference and comparison.

Property Value Reference

CAS Number 15570-12-4 [2]

Molecular Formula C₇H₈OS [2]

Molecular Weight 140.20 g/mol [2][3]

Boiling Point 223-226 °C (lit.) [4][6]

Density 1.13 g/mL at 25 °C (lit.) [4][6]

Refractive Index (n20/D) 1.587 (lit.) [4][6]

Flash Point 96 °C (204.8 °F) - closed cup

Storage Temperature 2-8°C [4]

Purity >98.0% (GC) [7]
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Experimental Protocols
This section provides detailed methodologies for the synthesis of 3-Methoxybenzenethiol and

its application in the preparation of a key pharmaceutical intermediate.

Synthesis of 3-Methoxybenzenethiol from Aryl Iodides
A general method for the synthesis of aryl thiols from aryl iodides can be adapted for the

preparation of 3-Methoxybenzenethiol.[8] This procedure involves a copper-catalyzed

reaction with sodium sulfide.

Experimental Workflow:
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Synthesis of 3-Methoxybenzenethiol

Aryl Iodide (1 mmol)
Copper Powder (0.1 mmol)

Na2S·9H2O (3 mmol)
DMSO (2 mL)

Add reagents to a test tube with a magnetic bar.
Flush with argon.

Add 1,2-ethanedithiol (0.1 mmol).

Stir the mixture in an oil bath at 100 °C for 20 h.

Cool to ambient temperature.
Partition between aq. HCl (5%) and EtOAc.

Separate the organic layer.
Wash with water and brine.

Dry and concentrate under vacuum.
Purify by column chromatography (ethyl acetate/n-hexane).

Desired Aryl Thiol
(3-Methoxybenzenethiol)
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Synthesis of Raloxifene Intermediate

3-Methoxybenzenethiol

Base

4-Methoxy Phenacyl Bromide

1-(4-Methoxy-phenyl)-2-(3-methoxy-phenylsulfanyl)-ethanone

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Synonyms for 3-Methoxybenzenethiol (e.g., 3-
Mercaptoanisole, 3-Methoxythiophenol)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100605#synonyms-for-3-methoxybenzenethiol-e-g-3-
mercaptoanisole-3-methoxythiophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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